1-(2,4,4a,5,6,7,8,8a-Octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone

• IUPAC Name: 1-(2,4,4a,5,6,7,8,8a-octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone
• InChI: InChI=1S/C10H16ClNO2/c11-5-10(13)12-6-8-3-1-2-4-9(8)14-7-12/h8-9H,1-7H2
• InChI Key: DSHYUQLCHWEPJP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)CN(CO2)C(=O)CCl
• Molecular Formula: C10H16ClNO2
• Molecular Weight: 217.69 g/mol

Description

1-(2,4,4a,5,6,7,8,8a-Octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by its chemical formula, C13H18ClNO2, and has been found to have a variety of interesting properties that make it useful for a range of different research applications.

Mechanism of Action

The mechanism of action of 1-(2,4,4a,5,6,7,8,8a-Octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone is not yet fully understood, but it is believed to involve the modulation of various signaling pathways and enzymes within the body. This compound has been found to have a high affinity for certain receptors and enzymes, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(2,4,4a,5,6,7,8,8a-Octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone can have a range of biochemical and physiological effects on the body. For example, this compound has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects, which may make it useful for treating a range of different conditions.

Advantages and Limitations for Lab Experiments

There are several advantages and limitations associated with using 1-(2,4,4a,5,6,7,8,8a-Octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone in lab experiments. One advantage is that this compound has been found to have a relatively low toxicity profile, which makes it safer to use in laboratory settings. However, one limitation is that this compound can be difficult to synthesize and purify, which may limit its availability for certain experiments.

Future Directions

There are many potential future directions for research on 1-(2,4,4a,5,6,7,8,8a-Octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone. One area where this compound may be particularly useful is in the development of new drugs for the treatment of various diseases and conditions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 1-(2,4,4a,5,6,7,8,8a-Octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone is typically achieved through a multi-step process that involves the use of various chemical reagents and catalysts. One common method for synthesizing this compound involves the reaction of 2,4,4a,5,6,7,8,8a-octahydrobenzo[e][1,3]oxazin-3-amine with chloroacetyl chloride in the presence of a base such as triethylamine.

Scientific Research Applications

There are many potential applications for 1-(2,4,4a,5,6,7,8,8a-Octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone in scientific research. One area where this compound has been studied is in the field of medicinal chemistry, where it has been found to exhibit promising activity against a range of different diseases and conditions.